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Compound of Interest

Compound Name: DL-Methyldopa-d3

Cat. No.: B12415718

An In-depth Technical Guide to DL-Methyldopa-
d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-Methyldopa-d3 is the deuterium-labeled form of DL-methyldopa, a racemic mixture of the
D- and L-isomers of methyldopa. The L-isomer, also known as levomethyldopa, is a centrally
acting alpha-2 adrenergic agonist used as an antihypertensive medication. DL-Methyldopa-d3
serves as a crucial internal standard in bioanalytical and pharmacokinetic studies for the
accurate quantification of methyldopa in biological matrices. Its use in techniques such as liquid
chromatography-mass spectrometry (LC-MS) allows for precise differentiation from the
endogenous analyte, thereby improving the reliability of these assays. This guide provides a
comprehensive overview of the chemical structure, properties, and analytical applications of
DL-Methyldopa-d3.

Chemical Structure and Properties

DL-Methyldopa-d3 is structurally analogous to DL-methyldopa, with the three hydrogen atoms
of the alpha-methyl group replaced by deuterium atoms.

Chemical Structure:
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(Note: The exact position of the deuterium atoms on the methyl group is not explicitly shown in
this simplified 2D representation but is C(CD3))

Table 1: Chemical and Physical Properties of DL-Methyldopa-d3 and its non-deuterated

analogue
Value (DL-
Value (DL-
Property Methyldopa - non- Reference
Methyldopa-d3)
deuterated)
2-amino-3-(3,4- )
) 2-amino-3-(3,4-
dihydroxyphenyl)-2- )
IUPAC Name ] dihydroxyphenyl)-2- [1]
(methyl-d3)propanoic i )
_ methylpropanoic acid
acid
2-amino-2-(3,4-
Synonyms dihydroxybenzyl)prop a-Methyl-DL-DOPA [1][2]
anoic-3,3,3-d3 acid
Molecular Formula C10H10D3NO4 C10H13NO4 [2]
Molecular Weight 214.24 g/mol 211.21 g/mol [2]
Colorless or almost
) ] colorless crystals or
Appearance Off-white solid ] ) [2][3]
white to yellowish-
white fine powder
~300 °C
Melting Point Not available
(decomposes)
Soluble in dilute
mineral acids.
Soluble in DMSO, Solubility in water at
Solubility slightly soluble in 25°C is ~18 mg/mL.
agueous acid.[4] Practically insoluble in
common organic
solvents.
] Strongest Acidic: 1.73,
pKa Not available ]
Strongest Basic: 9.85
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Disclaimer: Specific experimental data for the melting point, solubility, and pKa of DL-
Methyldopa-d3 are not readily available in the public domain. The values for the non-
deuterated form are provided as a close approximation.

Mechanism of Action of Methyldopa

DL-Methyldopa-d3 is primarily used as an analytical standard and is not intended for
therapeutic use. However, understanding the mechanism of its non-deuterated counterpart,
methyldopa, is crucial for contextualizing its application in pharmaceutical research.

Methyldopa is a prodrug that exerts its antihypertensive effects through its active metabolite, o-
methylnorepinephrine. The signaling pathway is as follows:
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Figure 1: Mechanism of Action of Methyldopa
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Figure 2: Bioanalytical Workflow for Methyldopa Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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